Cas no 2109202-40-4 (1-(5-Methyl-1,2-oxazol-3-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(5-Methyl-1,2-oxazol-3-yl)cyclobutane-1-carbonitrile
• CAS No: 2109202-40-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5565129
• PubChem ID: 120999979
• Update Time: 2025-07-21

1-(5-Methyl-1,2-oxazol-3-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,2-oxazol-3-yl)cyclobutane-1-carbonitrile
• 2109202-40-4
• EN300-1817041
• 1-(5-Methyl-1,2-oxazol-3-yl)cyclobutane-1-carbonitrile

• Inchi： 1S/C9H10N2O/c1-7-5-8(11-12-7)9(6-10)3-2-4-9/h5H,2-4H2,1H3
• InChI Key： QNMWVILCFHXHDG-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2(C#N)CCC2)=N1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-(5-Methyl-1,2-oxazol-3-yl)cyclobutane-1-carbonitrile

Research Brief on 1-(5-Methyl-1,2-oxazol-3-yl)cyclobutane-1-carbonitrile (CAS: 2109202-40-4)

1-(5-Methyl-1,2-oxazol-3-yl)cyclobutane-1-carbonitrile (CAS: 2109202-40-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural motif combining a cyclobutane ring with a 5-methyl-1,2-oxazole moiety, which is of particular interest for its potential applications in drug discovery and development. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The synthesis of 1-(5-Methyl-1,2-oxazol-3-yl)cyclobutane-1-carbonitrile has been optimized to achieve high yields and purity, as reported in recent patent filings and academic publications. Key synthetic routes involve the cyclization of precursor molecules under controlled conditions, followed by purification via column chromatography. The compound's stability under various pH and temperature conditions has also been characterized, making it suitable for further pharmacological evaluation.

In vitro studies have demonstrated that 1-(5-Methyl-1,2-oxazol-3-yl)cyclobutane-1-carbonitrile exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory and oncogenic pathways. Preliminary data suggest that its mechanism of action may involve binding to allosteric sites, thereby modulating enzyme activity. However, detailed structural-activity relationship (SAR) studies are still underway to elucidate the precise molecular interactions.

Recent advancements in computational modeling have provided insights into the compound's binding affinity and selectivity. Molecular docking simulations indicate potential interactions with target proteins such as kinases and GPCRs, which are critical in various disease pathways. These findings have spurred interest in derivatizing the core structure to enhance potency and reduce off-target effects.

Despite its promise, challenges remain in the development of 1-(5-Methyl-1,2-oxazol-3-yl)cyclobutane-1-carbonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic preclinical studies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 1-(5-Methyl-1,2-oxazol-3-yl)cyclobutane-1-carbonitrile represents an exciting area of research with significant potential in drug discovery. Continued exploration of its pharmacological properties and optimization of its chemical structure will be crucial for unlocking its full therapeutic value. Future studies should focus on in vivo efficacy and safety profiles to validate its candidacy for further development.